Cas no 4133-35-1 (6-Bromo-2-tetralone)

• Product Name: 6-Bromo-2-tetralone
• CAS No: 4133-35-1
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• MDL: MFCD00239388
• CID: 44779
• PubChem ID: 24883064
• Update Time: 2025-11-01

6-Bromo-2-tetralone Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-tetralone
• 6B2T
• 6-BROMO-3,4-DIHYDRO-2(1H)-NAPHTHALENONE
• 6-BROMO-3,4-DIHYDRO-1H-NAPHTHALEN-2-ONE
• 6-Bromo-3,4-dihydronaphthalen-2(1H)-one
• 6-bromo-1,2,3,4-tetrahydronaphthalen-2-one
• 6-bromo-beta-tetralone
• 2(1H)-Naphthalenone, 6-bromo-3,4-dihydro-
• 6-bromo 2-tetralone
• PubChem16126
• AMOT0741
• BYHKDUFPSJWJDI-UHFFFAOYSA-N
• BCP27270
• CB
• HY-30059
• AB05455
• 6-Bromo-3,4-dihydro-2(1H)-naphthalenone, 97%
• 6-bromo-3,4-dihydro-2(1H)-napthalenone
• J-518347
• DTXSID70369939
• A6849
• MFCD00239388
• SY013008
• AKOS015834801
• PS-7785
• AC-24305
• CS-B0116
• FT-0620980
• AM20060623
• 4133-35-1
• EN300-71714
• SCHEMBL354022
• DB-049740
• DTXCID80320975
• 6-Bromo-2-tetralone

• MDL： MFCD00239388
• Inchi： 1S/C10H9BrO/c11-9-3-1-8-6-10(12)4-2-7(8)5-9/h1,3,5H,2,4,6H2
• InChI Key： BYHKDUFPSJWJDI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2CC(CCC=2C=1)=O

Computed Properties

• Exact Mass: 223.98400
• Monoisotopic Mass: 223.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3

Experimental Properties

• Color/Form: Light yellow or dark brown crystalline powder
• Density: 1.3991 (rough estimate)
• Melting Point: 70-76 °C
• Boiling Point: 319.2 °C at 760 mmHg
• Flash Point: 108.7℃
• Refractive Index: 1.5560 (estimate)
• PSA: 17.07000
• LogP: 2.50690
• Solubility: Not determined

6-Bromo-2-tetralone Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 6-Bromo-2-tetralone

Comprehensive Overview of 6-Bromo-2-tetralone (CAS No. 4133-35-1): Properties, Applications, and Research Insights

6-Bromo-2-tetralone (CAS No. 4133-35-1) is a brominated derivative of tetralone, a versatile intermediate in organic synthesis. This compound has garnered significant attention in pharmaceutical and material science research due to its unique structural features and reactivity. With the molecular formula C₁₀H₉BrO, it serves as a key building block for synthesizing complex molecules, including bioactive compounds and functional materials. Researchers frequently explore its applications in drug discovery, catalysis, and flavonoid analog synthesis, making it a subject of interest in both academic and industrial settings.

The growing demand for 6-Bromo-2-tetralone is driven by its role in developing small-molecule inhibitors and heterocyclic compounds. Recent studies highlight its utility in designing kinase inhibitors, a hot topic in oncology research. Additionally, its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) aligns with trends in green chemistry, addressing user queries about sustainable synthesis methods. The compound’s crystallographic data and spectroscopic properties are also frequently searched, reflecting the need for detailed characterization in peer-reviewed studies.

From a technical perspective, 6-Bromo-2-tetralone exhibits a melting point range of 80–82°C and is typically stored under inert conditions to maintain stability. Its electrophilic bromine moiety enables selective functionalization, a feature exploited in multi-step synthetic routes. Analytical techniques like HPLC and NMR are commonly employed to verify purity, a critical factor for laboratories focusing on high-yield optimization—a recurring theme in AI-driven search trends.

Beyond pharmaceuticals, this compound intersects with material science innovations, particularly in organic electronics. Its aromatic structure contributes to π-conjugated systems, relevant to OLED development—a trending topic among tech enthusiasts. Environmental scientists also investigate its biodegradation pathways, responding to public concerns about chemical sustainability.

In summary, 6-Bromo-2-tetralone (CAS No. 4133-35-1) bridges diverse scientific disciplines, from medicinal chemistry to advanced materials. Its adaptability to modern synthetic challenges and alignment with industry trends ensure its continued relevance. For researchers seeking reliable suppliers or synthetic protocols, this compound remains a cornerstone in innovative chemical design.